(3-Chlorobenzyl)isobutylamine

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C11H16ClN/c1-9(2)7-13-8-10-4-3-5-11(12)6-10/h3-6,9,13H,7-8H2,1-2H3
• InChI Key: IGIBVCHOAXAJDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=CC(=CC=C1)Cl
• Molecular Formula: C11H16ClN
• DSSTOX Substance ID: DTXSID50405940
• Molecular Weight: 197.70 g/mol
• CAS RN: 893589-64-5

Description

(3-Chlorobenzyl)isobutylamine, also known as 3-CBI, is an organic compound belonging to the class of alkylamines. It is a colorless liquid with a pungent odor and is primarily used as a building block for the synthesis of other compounds. 3-CBI is a relatively new compound, having only been discovered in the 1990s, and has since been the subject of much scientific research. In

Scientific Research Applications

(3-Chlorobenzyl)isobutylamine has been studied for its potential applications in various areas of scientific research. It has been used as a chemical tool to further investigate the effects of other compounds, such as neurotransmitters and hormones, on the body. (3-Chlorobenzyl)isobutylamine has also been studied for its potential as an insecticide and pesticide, and as a potential therapeutic agent for treating certain types of cancer.

Mechanism of Action

The exact mechanism of action of (3-Chlorobenzyl)isobutylamine is not yet fully understood. However, it is believed that (3-Chlorobenzyl)isobutylamine works by acting as an agonist at certain receptors in the body, including the serotonin and dopamine receptors. This agonism leads to an increase in the activity of these receptors, resulting in various biochemical and physiological effects.
Biochemical and Physiological Effects
The effects of (3-Chlorobenzyl)isobutylamine on the body are not yet fully understood. However, it is believed that (3-Chlorobenzyl)isobutylamine may act as an agonist at certain receptors in the body, leading to an increase in the activity of these receptors. This increase in activity can lead to an increase in the release of certain hormones and neurotransmitters, such as serotonin and dopamine. This can lead to a variety of effects, including an increase in alertness, an improvement in mood, and an increase in concentration.

Advantages and Limitations for Lab Experiments

(3-Chlorobenzyl)isobutylamine has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize in a laboratory setting. Additionally, (3-Chlorobenzyl)isobutylamine is relatively stable and can be stored for long periods of time without degradation. However, (3-Chlorobenzyl)isobutylamine is also a hazardous compound and must be handled with care, as it can cause skin and eye irritation. Additionally, (3-Chlorobenzyl)isobutylamine is a relatively new compound, and there is still much to be learned about its effects in the body.

Future Directions

The potential future directions of research regarding (3-Chlorobenzyl)isobutylamine are numerous. One possible direction of research is to further investigate the effects of (3-Chlorobenzyl)isobutylamine on the body, including its biochemical and physiological effects. Additionally, further research could be conducted to investigate the potential applications of (3-Chlorobenzyl)isobutylamine as an insecticide and pesticide, as well as a potential therapeutic agent for treating certain types of cancer. Finally, further research could be conducted to investigate the safety and toxicity of (3-Chlorobenzyl)isobutylamine, as well as to develop new and improved synthesis methods for (3-Chlorobenzyl)isobutylamine.

Synthesis Methods

(3-Chlorobenzyl)isobutylamine is synthesized through a two-step process. First, a benzyl chloride is reacted with isobutylamine, yielding an isobutylbenzyl chloride. This intermediate is then reacted with aqueous sodium hydroxide, forming the desired (3-Chlorobenzyl)isobutylamine product. This synthesis method is relatively simple, and can be completed in a laboratory setting.